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Compound of Interest

Compound Name: FPFT-2216

Cat. No.: B12428055 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for the chemical compound FPFT-2216 is not

publicly available at this time. The following information is based on general best practices for

handling novel, potent chemical compounds in a laboratory setting and should be

supplemented by a thorough risk assessment conducted by qualified personnel before any

handling or use. The information provided here is intended to support, not replace, institutional

safety protocols and professional judgment.

FPFT-2216 is a molecular glue degrader, a type of small molecule that induces the degradation

of specific target proteins.[1] It has been identified as a promising compound in preclinical

cancer research, particularly for its ability to degrade proteins such as Ikaros (IKZF1), Aiolos

(IKZF3), casein kinase 1α (CK1α), and phosphodiesterase 6D (PDE6D).[2][3][4] Given its

potent biological activity, researchers, scientists, and drug development professionals must

handle FPFT-2216 with a high degree of caution.

Personal Protective Equipment (PPE) and Handling
Due to the absence of specific toxicological data, a conservative approach to personal

protection is recommended. The following table outlines general PPE guidelines for handling

FPFT-2216 in a laboratory setting.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for procedures with a

high risk of splashing.

To protect eyes and face from

splashes of the compound in

solution or from airborne

particles of the solid form.

Hand Protection

Disposable nitrile gloves are

the minimum requirement.

Consider double-gloving for

added protection. The specific

glove material should be

chosen based on the solvent

used to dissolve FPFT-2216.

To prevent skin contact with

the compound.

Body Protection

A lab coat is mandatory. For

procedures with a higher risk

of contamination, consider a

disposable gown.

To protect skin and clothing

from spills and contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of the solid

compound or aerosols from

solutions. If a fume hood is not

available, a properly fitted

respirator (e.g., N95 or higher)

may be necessary, based on a

risk assessment.

To prevent inhalation of the

compound, which could have

unknown respiratory effects.

Operational and Disposal Plans
A clear and comprehensive plan for the handling, storage, and disposal of FPFT-2216 is crucial

for maintaining a safe laboratory environment.

Storage and Handling
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Storage: Store FPFT-2216 in a cool, dry, and well-ventilated area, away from incompatible

materials. The container should be tightly sealed.

Handling:

All work with solid FPFT-2216 or its solutions should be performed in a chemical fume

hood.

Avoid the creation of dust or aerosols.

Use dedicated equipment (spatulas, weighing paper, etc.) when handling the solid

compound and decontaminate or dispose of it properly after use.

Prepare solutions in the smallest feasible quantities.

Spill Management
In the event of a spill, the following general procedure should be followed:

Evacuate the immediate area if the spill is large or if there is a risk of airborne dust.

Alert colleagues and the laboratory supervisor.

Don appropriate PPE, including respiratory protection if necessary.

Contain the spill using an appropriate absorbent material (e.g., vermiculite, sand, or a

commercial chemical absorbent).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water. All cleaning

materials should also be disposed of as hazardous waste.

Disposal Plan
As a novel chemical compound with unknown environmental and health effects, FPFT-2216
and any contaminated materials must be disposed of as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid FPFT-2216
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions of FPFT-2216

Collect in a compatible, sealed, and clearly

labeled waste container. Do not mix with other

waste streams unless compatibility is confirmed.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Contaminated PPE (e.g., gloves, disposable

gowns)

Dispose of in a designated solid hazardous

waste container.

All hazardous waste must be disposed of through your institution's environmental health and

safety office, following all local, state, and federal regulations.

Mechanism of Action: Signaling Pathway
FPFT-2216 functions as a "molecular glue" by bringing together the E3 ubiquitin ligase

Cereblon (CRBN) and specific target proteins, leading to their ubiquitination and subsequent

degradation by the proteasome.[3][4] This degradation of key proteins, such as IKZF1/3 and

CK1α, can inhibit tumor growth by activating the p53 signaling pathway and inhibiting the NF-

κB pathway.[2]
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Caption: Mechanism of action of FPFT-2216 as a molecular glue degrader.
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Experimental Protocols
Detailed experimental protocols for the use of FPFT-2216 can be found in the supplementary

information of the cited research articles. These protocols typically involve dissolving FPFT-
2216 in a solvent such as dimethyl sulfoxide (DMSO) for in vitro experiments. It is imperative to

consult the specific publication for the exact methodology relevant to your research interests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12428055?utm_src=pdf-body
https://www.benchchem.com/product/b12428055?utm_src=pdf-body
https://www.benchchem.com/product/b12428055?utm_src=pdf-body
https://www.benchchem.com/product/b12428055?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/fpft-2216.html
https://aacrjournals.org/cancerrescommun/article/4/2/312/734090/FPFT-2216-a-Novel-Anti-lymphoma-Compound-Induces
https://pmc.ncbi.nlm.nih.gov/articles/PMC10297557/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10297557/
https://www.researchgate.net/publication/357409786_Development_of_PDE6D_and_CK1a_Degraders_through_Chemical_Derivatization_of_FPFT-2216
https://www.benchchem.com/product/b12428055#personal-protective-equipment-for-handling-fpft-2216
https://www.benchchem.com/product/b12428055#personal-protective-equipment-for-handling-fpft-2216
https://www.benchchem.com/product/b12428055#personal-protective-equipment-for-handling-fpft-2216
https://www.benchchem.com/product/b12428055#personal-protective-equipment-for-handling-fpft-2216
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12428055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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